Cas no 850916-71-1 (N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide)

• Product Name: N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide
• CAS No: 850916-71-1
• MF: C₁₈H₁₇FN₂OS
• MW: 328.403786420822
• CID: 6157894
• PubChem ID: 4107222
• Update Time: 2025-06-10

N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide
• 850916-71-1
• F0582-0354
• N-(2-{[2-(4-FLUOROPHENYL)-1H-INDOL-3-YL]SULFANYL}ETHYL)ACETAMIDE
• AKOS001779641
• N-[2-[[2-(4-fluorophenyl)-1H-indol-3-yl]sulfanyl]ethyl]acetamide
• EU-0089202
• N-(2-((2-(4-fluorophenyl)-1H-indol-3-yl)thio)ethyl)acetamide
• SCHEMBL24099130

• Inchi： 1S/C18H17FN2OS/c1-12(22)20-10-11-23-18-15-4-2-3-5-16(15)21-17(18)13-6-8-14(19)9-7-13/h2-9,21H,10-11H2,1H3,(H,20,22)
• InChI Key： ZODWBVWZFCNLDY-UHFFFAOYSA-N
• SMILES： S(CCNC(C)=O)C1=C(C2C=CC(=CC=2)F)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 328.10456251g/mol
• Monoisotopic Mass: 328.10456251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide

Introduction to N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide (CAS No. 850916-71-1)

N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide, a compound with the CAS number 850916-71-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of various neurological and inflammatory disorders. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, both academically and industrially.

The molecular structure of N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide features a combination of heterocyclic and aromatic rings, which are known for their diverse biological activities. Specifically, the presence of a 4-fluorophenyl group and an indole moiety with a sulfanyl substituent contributes to its pharmacological profile. These structural elements are often associated with enhanced binding affinity to biological targets, making the compound a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide, the 4-fluorophenyl group is likely responsible for modulating its interaction with biological receptors, thereby influencing its therapeutic efficacy.

The indole scaffold is another critical component of this compound. Indole derivatives have been extensively studied for their potential role in various pharmacological applications, including anti-inflammatory, analgesic, and neuroprotective effects. The sulfanyl group attached to the indole ring further enhances the compound's ability to interact with specific biological targets, potentially leading to novel therapeutic interventions.

In the realm of drug discovery, the synthesis and characterization of such complex molecules require meticulous attention to detail. The preparation of N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide has revealed intriguing properties that warrant further exploration. Preclinical studies suggest that this compound exhibits significant potential in modulating inflammatory pathways and neurotransmitter systems. These findings align with current research trends aimed at developing innovative treatments for conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders.

The role of computational chemistry in understanding the behavior of complex molecules like N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide cannot be overstated. Molecular modeling techniques provide valuable insights into the compound's interactions with biological targets at the atomic level. By leveraging computational methods, researchers can predict binding affinities, optimize molecular structures, and design novel derivatives with enhanced pharmacological properties.

The synthesis and application of fluorinated indole derivatives continue to be an active area of research due to their broad spectrum of biological activities. The unique combination of structural features in N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide positions it as a versatile scaffold for developing new therapeutic agents. Future studies aimed at exploring its pharmacological profile will likely uncover additional mechanisms of action and potential clinical applications.

In conclusion, N-(2-{2-(4-fluorophenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide (CAS No. 850916-71-1) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and unique chemical properties make it a promising candidate for further investigation in drug development. As research progresses, this compound is expected to play a crucial role in addressing various therapeutic challenges across multiple disease areas.